Cas no 89398-04-9 (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one)

7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one structure
89398-04-9 structure
Product Name:7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one
CAS No:89398-04-9
MF:C14H17NOS
MW:247.355882406235
MDL:MFCD00795098
CID:726581
PubChem ID:7311278
Update Time:2025-04-19

7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

    • 3-Thia-7-azabicyclo[3.3.1]nonan-9-one,7-(phenylmethyl)-
    • 7-benzyl-3-thia-7-azabicyclo(3.3.1)nonan-9-one
    • 7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one
    • SCHEMBL7226500
    • 89398-04-9
    • Z1868165234
    • 7-Btabo
    • AS-69914
    • NSC636667
    • CHEMBL163826
    • EN300-181954
    • AN-298/41421270
    • 7-benzyl-3-thia-7azabicyclo[3.3.1] nonan-9-one
    • NSC-636667
    • CS-0269976
    • DTXCID30889709
    • AKOS023789480
    • DTXSID701008795
    • 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one
    • MDL: MFCD00795098
    • Inchi: 1S/C14H17NOS/c16-14-12-7-15(8-13(14)10-17-9-12)6-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
    • InChI Key: ONSHXQWGCKFQFZ-UHFFFAOYSA-N
    • SMILES: S1CC2C(C(C1)CN(CC1C=CC=CC=1)C2)=O

Computed Properties

  • Exact Mass: 247.10308534g/mol
  • Monoisotopic Mass: 247.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.6Ų

7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one Pricemore >>

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